methyl 4-[(E)-(2-{oxo[(tetrahydrofuran-2-ylmethyl)amino]acetyl}hydrazinylidene)methyl]benzoate
Catalog No.
S11981392
CAS No.
M.F
C16H19N3O5
M. Wt
333.34 g/mol
Availability
In Stock
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Product Name
methyl 4-[(E)-(2-{oxo[(tetrahydrofuran-2-ylmethyl)amino]acetyl}hydrazinylidene)methyl]benzoate
IUPAC Name
methyl 4-[(E)-[[2-oxo-2-(oxolan-2-ylmethylamino)acetyl]hydrazinylidene]methyl]benzoate
Molecular Formula
C16H19N3O5
Molecular Weight
333.34 g/mol
InChI
InChI=1S/C16H19N3O5/c1-23-16(22)12-6-4-11(5-7-12)9-18-19-15(21)14(20)17-10-13-3-2-8-24-13/h4-7,9,13H,2-3,8,10H2,1H3,(H,17,20)(H,19,21)/b18-9+
InChI Key
JSBGGNBPVGPRLX-GIJQJNRQSA-N
solubility
5.8 [ug/mL] (The mean of the results at pH 7.4)
Canonical SMILES
COC(=O)C1=CC=C(C=C1)C=NNC(=O)C(=O)NCC2CCCO2
Isomeric SMILES
COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)C(=O)NCC2CCCO2
XLogP3
1.1
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
2
Exact Mass
333.13247072 g/mol
Monoisotopic Mass
333.13247072 g/mol
Heavy Atom Count
24
Dates
Last modified: 08-09-2024
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